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Compound Name: Rhodium hydroxide

CAS No.: 21656-02-0

Cat. No.: B1581071

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization,

and application of rhodium hydroxide (Rh(OH)x) as a versatile electrocatalyst. The protocols

detailed below are intended to serve as a foundational guide for researchers exploring the

catalytic properties of this material in various electrochemical reactions critical to renewable

energy technologies and fine chemical synthesis.

Introduction to Rhodium Hydroxide in
Electrocatalysis
Rhodium, a precious group metal, is renowned for its exceptional catalytic activity in a wide

range of chemical transformations.[1] While metallic rhodium and its oxides have been

extensively studied, rhodium hydroxide is emerging as a highly promising electrocatalyst. The

presence of hydroxyl groups on the catalyst surface can significantly influence the reaction

kinetics, particularly in aqueous electrolytes, by facilitating proton and electron transfer steps.
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This makes rhodium hydroxide a compelling candidate for reactions such as the hydrogen

evolution reaction (HER), oxygen evolution reaction (OER), and alcohol oxidation.

Synthesis of Rhodium Hydroxide Electrocatalyst
This protocol describes a general method for the synthesis of rhodium hydroxide, which can

be adapted for the preparation of supported or unsupported catalysts. The synthesis is based

on the hydrolysis of a rhodium salt precursor in an alkaline medium.

Protocol 2.1: Synthesis of Supported Rhodium Hydroxide (Rh(OH)x/C)

This protocol details the synthesis of rhodium hydroxide supported on a high-surface-area

carbon support, such as Vulcan XC-72.

Materials:

Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

High-surface-area carbon support (e.g., Vulcan XC-72)

Ammonium hydroxide (NH₄OH) solution (0.5 M)

Deionized (DI) water

Ethanol

Equipment:

Beakers and magnetic stir bar

Magnetic stir plate with heating capability

Filtration apparatus (e.g., Büchner funnel and vacuum flask)

Drying oven

Procedure:
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Preparation of Carbon Slurry: Disperse the desired amount of carbon support in DI water to

create a uniform slurry. For a target loading of 20 wt% Rh on carbon, a typical ratio would be

80 mg of carbon in 100 mL of DI water.

Preparation of Rhodium Precursor Solution: Dissolve the calculated amount of RhCl₃·xH₂O

in DI water. For a 20 wt% loading on 80 mg of carbon, 20 mg of Rh metal is required. The

amount of RhCl₃·xH₂O will depend on its rhodium content.

Precipitation of Rhodium Hydroxide:

Add the carbon slurry to the rhodium precursor solution and stir vigorously.

Slowly add the 0.5 M NH₄OH solution dropwise to the mixture while continuously stirring.

The addition of the base will cause the pH to increase, leading to the precipitation of

rhodium hydroxide (Rh(OH)₃) onto the carbon support. A color change to a yellowish-

brown precipitate is typically observed.

Continue adding the ammonium hydroxide solution until the pH of the slurry reaches

approximately 9-10 to ensure complete precipitation.

Aging and Washing:

Gently heat the slurry to 60-70°C and maintain this temperature for 1 hour with continuous

stirring to age the precipitate.

Allow the mixture to cool to room temperature.

Filter the Rh(OH)x/C catalyst using a filtration apparatus and wash thoroughly with

copious amounts of DI water to remove any unreacted precursors and chloride ions.

Perform a final wash with ethanol.

Drying: Dry the resulting catalyst powder in a vacuum oven at 60°C overnight.
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Precursor Preparation

Precipitation Post-Processing Final Product

RhCl₃·xH₂O Solution

Mixing and Stirring

Carbon Support Slurry

Add NH₄OH (aq)
pH ~9-10 Aging at 60-70°C Filtration and Washing Drying at 60°C Rh(OH)x/C Catalyst

OER Mechanism in Alkaline Media

M + OH⁻

M-OH + e⁻

Step 1

M-O + H₂O + e⁻

Step 2

M-OOH + OH⁻

Step 3

M-O₂ + H₂O + e⁻

Step 4

M + O₂
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Electrode Preparation Electrochemical Testing

Product Analysis Performance Metrics

Prepare Rh(OH)x/C Ink Deposit on Electrode Cyclic Voltammetry
(in Alcohol + KOH) Chronoamperometry

Activity

Collect Electrolyte

Stability

HPLC/GC Analysis Selectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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